Cas no 1261954-27-1 (4-(2-Formylphenyl)-3-methoxybenzoic acid)

• Product Name: 4-(2-Formylphenyl)-3-methoxybenzoic acid
• CAS No: 1261954-27-1
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD18319186
• CID: 2765783
• PubChem ID: 53225117
• Update Time: 2025-08-02

4-(2-Formylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Formyl-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20688849
• 1261954-27-1
• 4-(2-FORMYLPHENYL)-3-METHOXYBENZOIC ACID
• 4-(2-Formylphenyl)-3-methoxybenzoic acid, 95%
• MFCD18319186
• SCHEMBL2563799
• 4-(2-Formylphenyl)-3-methoxybenzoic acid

• MDL： MFCD18319186
• Inchi： 1S/C15H12O4/c1-19-14-8-10(15(17)18)6-7-13(14)12-5-3-2-4-11(12)9-16/h2-9H,1H3,(H,17,18)
• InChI Key： KBTURWIPPVGVMZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 256.07355886Da
• Monoisotopic Mass: 256.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Formylphenyl)-3-methoxybenzoic acid

4-(2-Formylphenyl)-3-methoxybenzoic acid (CAS No. 1261954-27-1): A Comprehensive Overview

4-(2-Formylphenyl)-3-methoxybenzoic acid (CAS No. 1261954-27-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a formyl group and a methoxy substituent on the benzene ring. These functional groups contribute to its reactivity and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-(2-formylphenyl)-3-methoxybenzoic acid is C₁₅H₁₂O₄, and its molecular weight is approximately 268.25 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications.

In the context of pharmaceutical research, 4-(2-formylphenyl)-3-methoxybenzoic acid has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are attributed to the presence of the formyl and methoxy groups. These properties make it a promising candidate for the treatment of various inflammatory conditions and oxidative stress-related diseases.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 4-(2-formylphenyl)-3-methoxybenzoic acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 4-(2-formylphenyl)-3-methoxybenzoic acid could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

Beyond its pharmaceutical applications, 4-(2-formylphenyl)-3-methoxybenzoic acid has also been studied for its potential use in materials science. Its unique structure makes it an attractive building block for the synthesis of functional polymers and other advanced materials. For example, a research team at the University of California, Berkeley, recently reported the use of this compound as a monomer in the preparation of polymeric materials with enhanced mechanical properties and thermal stability.

The synthetic route to 4-(2-formylphenyl)-3-methoxybenzoic acid involves several well-established chemical reactions. One common method involves the condensation of 3-methoxybenzaldehyde with 2-bromobenzaldehyde followed by oxidative coupling to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 4-(2-formylphenyl)-3-methoxybenzoic acid should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to minimize exposure risks.

The environmental impact of 4-(2-formylphenyl)-3-methoxybenzoic acid is another important consideration. While no specific data on its environmental toxicity are available, it is generally advisable to follow best practices for waste disposal and environmental management when working with this compound.

In conclusion, 4-(2-formylphenyl)-3-methoxybenzoic acid (CAS No. 1261954-27-1) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development, particularly in the fields of pharmaceuticals and materials science. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.